N-(2-hydroxy-2-phenylpropyl)-3-(trifluoromethyl)benzamide

• IUPAC Name: N-(2-hydroxy-2-phenylpropyl)-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C17H16F3NO2/c1-16(23,13-7-3-2-4-8-13)11-21-15(22)12-6-5-9-14(10-12)17(18,19)20/h2-10,23H,11H2,1H3,(H,21,22)
• InChI Key: PJPMKYUTMFJTGL-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=CC(=CC=C1)C(F)(F)F)(C2=CC=CC=C2)O
• Molecular Formula: C17H16F3NO2
• Molecular Weight: 323.31 g/mol

Description

N-(2-hydroxy-2-phenylpropyl)-3-(trifluoromethyl)benzamide, also known as TFPB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. TFPB is a small molecule that can be synthesized through various methods and has been found to exhibit unique biochemical and physiological effects.

Scientific Research Applications

Tetranuclear Single Molecule Magnets

Research demonstrates the synthesis and magnetic studies of tetranuclear [Cu-Ln]2 single molecule magnets, showcasing the assembly of dinuclear Cu-Ln complexes into tetranuclear species. This study highlights the potential of using specific ligand frameworks for the development of single molecule magnets, which are of interest for applications in quantum computing and data storage (Costes, Shova, & Wernsdorfer, 2008).

Intramolecular Oxidative Coupling

The intramolecular oxidative C–O coupling of specific benzamides under metal-free conditions, using phenyliodine bis(trifluoroacetate) as oxidant, demonstrates an efficient pathway to synthesize benzoxazole products. This reaction highlights the compound's utility in facilitating complex organic synthesis processes, particularly for creating heterocyclic structures of interest in pharmaceutical research (Yu, Ma, & Yu, 2012).

One-Pot Synthesis of Arylbenzoxazole Derivatives

A study showcases the one-pot synthesis of 2-arylbenzoxazole derivatives via copper-catalyzed intermolecular and intramolecular couplings. This research emphasizes the compound's role in facilitating streamlined synthetic routes for complex molecules, which could have implications in drug design and material science (Miao et al., 2015).

Chemoselective N-benzoylation

The chemoselective N-benzoylation of aminophenols employing benzoylisothiocyanates to produce N-(2-hydroxyphenyl)benzamides showcases the compound's potential in selective synthetic chemistry applications. Such chemoselectivity is crucial for the synthesis of biologically active compounds and could lead to advancements in pharmaceutical research (Singh, Lakhan, & Singh, 2017).

Polymer Functionalization

The anionic synthesis of aromatic amide and carboxyl-functionalized polymers illustrates the utility of N-(2-hydroxy-2-phenylpropyl)-3-(trifluoromethyl)benzamide analogs in material science. Functionalized polymers have applications ranging from drug delivery systems to novel materials with specific chemical and physical properties (Summers & Quirk, 1998).